Cas no 1806046-29-6 (Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806046-29-6
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4835483
• Update Time: 2025-10-28

Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F6NO4/c1-20-6(18)2-4-7(9(11,12)13)8(19)5(3-17-4)21-10(14,15)16/h3H,2H2,1H3,(H,17,19)
• InChI Key： WNBPKHTVUSXYMX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1CC(=O)OC)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806046-29-6): A Comprehensive Overview

Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number 1806046-29-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple fluorine atoms and functional groups such as hydroxyl and trifluoromethoxy makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural features of Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate contribute to its unique chemical properties. The trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for their absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the hydroxyl and trifluoromethoxy groups introduce polar functionalities that can influence binding interactions with biological targets.

In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents. Pyridine-based compounds have shown efficacy in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific arrangement of functional groups in Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate suggests potential interactions with enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, and targeting key inflammatory mediators has been a major focus of drug development. The structural motif of Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate bears a resemblance to known anti-inflammatory agents, particularly those that interact with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). This similarity suggests that the compound may exhibit anti-inflammatory properties through similar mechanisms.

Furthermore, the compound's trifluoromethyl substituents could enhance its binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation. This characteristic is particularly valuable in drug design, as it can lead to more potent and long-lasting pharmacological effects. The hydroxyl group also provides a site for potential hydrogen bonding interactions, which can further stabilize binding to biological targets.

Recent studies have begun to explore the pharmacological potential of pyridine derivatives with similar structural features. For instance, researchers have investigated analogs that incorporate trifluoromethyl and hydroxyl groups for their anti-inflammatory and analgesic properties. These studies have provided valuable insights into the structural requirements for efficacy and have guided the design of more advanced molecular entities.

The synthesis of Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate represents a significant achievement in synthetic organic chemistry. The introduction of multiple fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently.

The compound's stability under various conditions is another critical factor that must be considered during its synthesis and application. Fluorinated compounds often exhibit enhanced chemical stability due to the electron-withdrawing nature of fluorine atoms. However, it is essential to evaluate their stability under physiological conditions to ensure their suitability for pharmaceutical use.

In conclusion, Methyl 4-hydroxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806046-29-6) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery, particularly in the areas of inflammation modulation and other therapeutic applications. The ongoing investigation into its pharmacological properties holds promise for the development of novel therapeutic agents that could address unmet medical needs.